Cas no 898413-88-2 (4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide)

• Product Name: 4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide
• CAS No: 898413-88-2
• MF: C₂₃H₂₄N₂O₄S₂
• MW: 456.577663421631
• CID: 5481820
• Update Time: 2025-07-14

4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-[1,2,3,4-tetrahydro-1-[(4-methylphenyl)sulfonyl]-7-quinolinyl]-
• 4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

• Inchi： 1S/C23H24N2O4S2/c1-17-5-11-21(12-6-17)30(26,27)24-20-10-9-19-4-3-15-25(23(19)16-20)31(28,29)22-13-7-18(2)8-14-22/h5-14,16,24H,3-4,15H2,1-2H3
• InChI Key： VHFSUCOCNQUNHX-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(C2=CC=C(C)C=C2)(=O)=O)(=O)=O)=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS No. 898413-88-2): A Comprehensive Overview

4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS No. 898413-88-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a tetrahydroquinoline moiety and a substituted benzene ring. The intricate structure of this compound has led to extensive research into its biological activities and potential as a drug candidate.

The tetrahydroquinoline core is a well-known scaffold in medicinal chemistry, often associated with various pharmacological activities such as anti-inflammatory, antiviral, and anticancer properties. The presence of the sulfonamide group further enhances the compound's biological profile by conferring additional functionalities and improving its solubility and bioavailability. The combination of these structural elements makes 4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide a promising candidate for drug development.

Recent studies have focused on the anti-inflammatory properties of this compound. In vitro experiments have shown that 4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory activity, 4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide has also shown promise in antiviral research. Studies have demonstrated that the compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes within host cells. This dual activity against both inflammation and viral infections makes the compound a versatile candidate for further development.

The anticancer potential of 4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide has also been explored. In vitro assays have shown that the compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action involves the activation of caspase pathways and the disruption of mitochondrial function. These findings highlight the potential of this compound as an anticancer agent.

Pharmacokinetic studies have provided valuable insights into the metabolism and distribution of 4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide. The compound exhibits good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. It is metabolized primarily in the liver by cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted via urine and feces. These pharmacokinetic properties make it suitable for oral administration in clinical settings.

Toxicity studies have been conducted to assess the safety profile of 4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide. In animal models, the compound has shown low toxicity at therapeutic doses. However, higher doses can lead to mild hepatotoxicity and nephrotoxicity. These findings emphasize the importance of dose optimization in clinical trials to ensure safety and efficacy.

Clinical trials are currently underway to evaluate the efficacy and safety of 4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide in various therapeutic applications. Early-phase trials have shown promising results in terms of safety and tolerability. Phase II trials are expected to provide more detailed information on the compound's therapeutic potential in specific disease conditions.

In conclusion, 4-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS No. 898413-88-2) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure confers multiple biological activities that make it a promising candidate for drug development in areas such as anti-inflammatory therapy, antiviral treatment, and cancer management. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential.